Methylcarrabioside 4'-sulfate Methylcarrabioside 4'-sulfate
Brand Name: Vulcanchem
CAS No.: 132895-19-3
VCID: VC21192170
InChI: InChI=1S/C13H22O13S.K/c1-21-12-8(17)11-10(5(24-12)3-22-11)25-13-7(16)6(15)9(4(2-14)23-13)26-27(18,19)20;/h4-17H,2-3H2,1H3,(H,18,19,20);/q;+1/p-1/t4-,5+,6-,7-,8-,9+,10?,11+,12+,13+;/m1./s1
SMILES: COC1C(C2C(C(O1)CO2)OC3C(C(C(C(O3)CO)OS(=O)(=O)[O-])O)O)O.[K+]
Molecular Formula: C13H21KO13S
Molecular Weight: 456.46 g/mol

Methylcarrabioside 4'-sulfate

CAS No.: 132895-19-3

Cat. No.: VC21192170

Molecular Formula: C13H21KO13S

Molecular Weight: 456.46 g/mol

* For research use only. Not for human or veterinary use.

Methylcarrabioside 4'-sulfate - 132895-19-3

Specification

CAS No. 132895-19-3
Molecular Formula C13H21KO13S
Molecular Weight 456.46 g/mol
IUPAC Name potassium;[(2R,3R,4R,5R,6S)-4,5-dihydroxy-6-[[(1S,3S,4R,5S)-4-hydroxy-3-methoxy-2,6-dioxabicyclo[3.2.1]octan-8-yl]oxy]-2-(hydroxymethyl)oxan-3-yl] sulfate
Standard InChI InChI=1S/C13H22O13S.K/c1-21-12-8(17)11-10(5(24-12)3-22-11)25-13-7(16)6(15)9(4(2-14)23-13)26-27(18,19)20;/h4-17H,2-3H2,1H3,(H,18,19,20);/q;+1/p-1/t4-,5+,6-,7-,8-,9+,10?,11+,12+,13+;/m1./s1
Standard InChI Key SEQHRSARETVHCN-JYKRROPNSA-M
Isomeric SMILES CO[C@@H]1[C@@H]([C@H]2C([C@@H](O1)CO2)O[C@H]3[C@@H]([C@H]([C@H]([C@H](O3)CO)OS(=O)(=O)[O-])O)O)O.[K+]
SMILES COC1C(C2C(C(O1)CO2)OC3C(C(C(C(O3)CO)OS(=O)(=O)[O-])O)O)O.[K+]
Canonical SMILES COC1C(C2C(C(O1)CO2)OC3C(C(C(C(O3)CO)OS(=O)(=O)[O-])O)O)O.[K+]

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